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Compound of Interest

Compound Name: TNG348

Cat. No.: B15136822

Get Quote

In the landscape of pharmaceutical research and development, the proper handling and

disposal of investigational compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of TNG348, an experimental USP1 inhibitor. Although the development of TNG348
was discontinued due to observations of liver toxicity in clinical trials, remaining laboratory

stocks require careful management as potentially hazardous pharmaceutical waste.

Immediate Safety and Logistical Information
Given the known toxicity of TNG348, all personnel handling this compound must adhere to

strict safety protocols. This includes the use of appropriate personal protective equipment

(PPE), such as lab coats, safety goggles, and chemical-resistant gloves. All disposal

procedures should be conducted in a designated area, preferably within a chemical fume hood

to minimize inhalation exposure.

TNG348: Compound Characteristics Relevant to
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The following table summarizes key characteristics of TNG348 that inform its handling and

disposal procedures.

Characteristic Implication for Disposal

Compound Type Investigational Drug (USP1 Inhibitor)

Known Hazards Liver Toxicity

Formulation

May be in solid (powder) form or in solution

(e.g., with DMSO, PEG300, Tween-80, Saline)

[1]

Status Development Discontinued

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of TNG348. This

is a general guideline based on best practices for hazardous and pharmaceutical waste;

always consult your institution's specific waste management policies.

1. Waste Segregation and Collection:

Solid Waste: Collect any solid TNG348, along with any contaminated consumables (e.g.,
weighing paper, pipette tips, gloves), in a dedicated, clearly labeled hazardous waste
container. The container should be robust, leak-proof, and have a secure lid.
Liquid Waste: Unused solutions of TNG348 should be collected in a designated, sealed, and
clearly labeled hazardous liquid waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) office.
Empty Containers: Any "empty" containers that once held TNG348 should be treated as
hazardous waste, as they may retain residual amounts of the compound. These should be
placed in the solid hazardous waste container.

2. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "TNG348," and a clear description of the contents (e.g., "Solid TNG348
waste," "TNG348 in DMSO solution"). Include the date of waste generation.
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3. Storage:

Store the sealed and labeled hazardous waste containers in a designated, secure, and well-
ventilated secondary containment area, away from general laboratory traffic. This area
should be clearly marked as a hazardous waste accumulation site.

4. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's
certified EHS or waste management service. Do not attempt to dispose of TNG348 down the
drain or in the regular trash.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the TNG348 disposal process.
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TNG348 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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